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Spiculisporic Acid: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

Spiculisporic acid, a bioactive γ-butenolide. The information presented herein is intended to

support research, scientific, and drug development endeavors related to this promising natural

product.

Introduction
Spiculisporic acid (SA) is a fatty acid-type biosurfactant characterized by a unique molecular

structure containing a lactone ring and two carboxyl groups.[1][2][3][4] It was first isolated from

Penicillium spiculisporum.[1][5] This compound and its derivatives have since been isolated

from various other fungi, including marine-derived Aspergillus species and the endophytic

fungus Aspergillus cejpii.[5][6][7][8][9][10] Spiculisporic acid is noted for its surfactant

properties, anti-oxidative stress actions, and antimicrobial activities, making it a compound of

interest for various applications, including cosmetics, metal removal, and pharmaceuticals.[1][2]

[3][4][11][12][13]
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Spiculisporic acid is a white to off-white crystalline solid.[9][11] The key physical and chemical

properties are summarized in the table below for easy reference and comparison.

Property Value Source

IUPAC Name
2-(1-Carboxyundecyl)-5-

oxooxolane-2-carboxylic acid
[5]

Synonyms

4,5-dicarboxy-4-

pentadecanolide, 4,5-

Dicarboxy-gamma-

pentadecanolactone

[5][6]

CAS Number 469-77-2 [5][6][11][12][13][14][15][16]

Molecular Formula C17H28O6 [1][5][6][13][14][15]

Molecular Weight 328.40 g/mol [5][6][11][13][14][15][16]

Appearance
White to off-white solid;

needle-like crystals
[9][10][11]

Melting Point 145 °C [12][14]

Boiling Point 549.0 ± 35.0 °C (Predicted) [12][14]

Density 1.163 ± 0.06 g/cm³ (Predicted) [12][14]

Solubility

Poorly soluble in water; Highly

soluble in ethanol.[1][9]

Soluble in DMF (30 mg/mL),

DMSO (up to 250 mg/mL with

sonication), and Ethanol (30

mg/mL).[11][12][16]

Storage

Powder: -20°C for 3 years. In

solvent: -80°C for up to 2

years.

[6][11]
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The structural elucidation of Spiculisporic acid has been primarily accomplished through

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

¹H-NMR: The proton NMR spectrum of Spiculisporic acid typically shows characteristic

signals for a methine proton around δH 3.01-3.03, methylene protons adjacent to carbonyls

and within the lactone ring, a terminal methyl group around δH 0.89-0.91, and a series of

aliphatic protons for the fatty acid chain.[1][10]

¹³C-NMR: The carbon NMR spectrum confirms the presence of 17 carbon atoms, including

three carbonyl carbons (typically in the range of δC 172-178), an oxygen-bearing quaternary

carbon (around δC 86.5-88.2), a methine carbon (around δC 50.7-52.5), and a number of

methylene and methyl carbons corresponding to the aliphatic chain.[1][17]

Mass Spectrometry: Electrospray Ionization Mass Spectrometry (ESI-MS) is commonly used

for determining the molecular formula. For Spiculisporic acid (C17H28O6), the expected

mass is observed, for instance, as a deprotonated molecule [M-H]⁻ at m/z 327.1809.[10]

High-resolution mass spectrometry (HR-ESI-MS) provides the exact mass, confirming the

molecular formula.[1][17]

Experimental Protocols
The following protocol is a generalized procedure based on methodologies reported for the

isolation of Spiculisporic acid from fungal sources like Talaromyces trachyspermus and

Aspergillus cejpii.[1][10]

Fungal Cultivation: The producing fungal strain (e.g., Talaromyces trachyspermus NBRC

32238) is cultured in a suitable liquid medium. For Spiculisporic acid production, a medium

with a high glucose concentration and an acidic initial pH (around 3.0) is often favorable.[1]

[2] The cultivation is typically carried out for several days at a controlled temperature (e.g.,

28 °C) with adequate aeration.[1][3]

Extraction: After the cultivation period, the culture broth is filtered to separate the mycelium.

Since Spiculisporic acid is poorly soluble in water, it often precipitates in the culture

medium as crystals.[1] The entire culture broth (including the precipitate) is typically

extracted with a suitable organic solvent, such as ethyl acetate.
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Chromatographic Separation: The crude extract is subjected to chromatographic techniques

for purification. A common method is Vacuum Liquid Chromatography (VLC) using silica gel.

[10] A gradient elution system, for example, starting with n-hexane:EtOAc and progressing to

DCM:MeOH, can be employed to separate the fractions.[10]

Recrystallization: Fractions containing Spiculisporic acid, identified by methods like Thin

Layer Chromatography (TLC), are pooled. The compound is then purified further by

recrystallization from a suitable solvent, such as ethanol, to yield pure, needle-like crystals.

[1][9]
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Experimental Workflow: Isolation and Purification of Spiculisporic Acid

Fungal Cultivation
(e.g., T. trachyspermus)

Extraction
(e.g., with Ethyl Acetate)

Culture Broth

Chromatography
(e.g., VLC on Silica Gel)

Crude Extract

Fraction Collection & TLC Analysis

Eluted Fractions

Recrystallization
(e.g., from Ethanol)

SA-rich Fractions

Pure Spiculisporic Acid Crystals

Purified Product
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Workflow for isolating and purifying Spiculisporic acid.

This protocol is used to identify and isolate active compounds based on their biological activity,

such as antimicrobial effects.
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Initial Screening: The crude extract of the producing organism is tested for antimicrobial

activity against a panel of pathogenic microbes.

Fractionation: The active crude extract is fractionated using chromatographic methods (e.g.,

VLC).

Activity Testing of Fractions: Each fraction is tested for its antimicrobial activity. The most

active fractions are selected for further purification.

Isolation of Pure Compound: The active fractions are further purified using techniques like

preparative TLC or HPLC to isolate the pure active compound (Spiculisporic acid).

Structure Elucidation: The structure of the isolated pure compound is determined using

spectroscopic methods (NMR, MS).

MIC Determination: The Minimum Inhibitory Concentration (MIC) of the pure compound is

determined to quantify its antimicrobial potency.[7][8][9]
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Experimental Workflow: Bio-guided Fractionation

Crude Fungal Extract
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Workflow for bio-guided fractionation of Spiculisporic acid.
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Biosynthesis and Biological Activity
The biosynthesis of Spiculisporic acid has been shown to involve the condensation of lauroyl-

CoA (a twelve-carbon fatty acyl-CoA) and 2-oxoglutarate, which is an intermediate in the Krebs

cycle (TCA cycle).[1][2] This reaction highlights the link between primary fatty acid metabolism

and the TCA cycle in the production of this secondary metabolite.

Logical Relationship: Biosynthesis of Spiculisporic Acid

Fatty Acid Metabolism

Lauroyl-CoA

Condensation Reaction

TCA Cycle

2-Oxoglutarate

Spiculisporic Acid

Click to download full resolution via product page

Simplified biosynthesis pathway of Spiculisporic acid.

Antimicrobial Activity: Spiculisporic acid has demonstrated good antimicrobial activity

against a range of bacteria. For instance, it has shown activity against Staphylococcus

aureus, Escherichia coli, Pseudomonas aeruginosa, and several drug-resistant clinical

isolates, including Methicillin-resistant Staphylococcus aureus (MRSA).[7][8][9][10][17] The

reported MIC values range from 3.9 to 31.25 μg/mL against various tested strains.[7][8][9]

Biosurfactant and Anti-oxidative Stress: It is recognized as a microbial biosurfactant.[11][12]

[13] This property, along with its low potential for skin irritation, makes it suitable for
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applications in cosmetics and as a metal sequestrant.[1][2][3][4] It has also been reported to

have anti-oxidative stress actions.[11][12][13]

Conclusion
Spiculisporic acid is a multifaceted natural product with well-defined physical and chemical

properties. Its biological activities, particularly its antimicrobial effects, combined with its

characteristics as a biosurfactant, position it as a valuable molecule for further investigation in

drug development, biotechnology, and other industrial applications. The detailed protocols and

data presented in this guide offer a solid foundation for researchers and scientists working with

this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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